Cas no 55429-46-4 (dimethyl tetratriacontanedioate)

dimethyl tetratriacontanedioate structure
55429-46-4 structure
Product Name:dimethyl tetratriacontanedioate
CAS No:55429-46-4
MF:C36H70O4
MW:566.93861246109
CID:943909
PubChem ID:320845
Update Time:2025-04-19

dimethyl tetratriacontanedioate Chemical and Physical Properties

Names and Identifiers

    • dimethyl tetratriacontanedioate
    • Tetratriacontanedioic acid dimethyl ester
    • NSC-269961
    • Tetratriacontanedioic acid, dimethyl ester
    • JSEQZCNWUQARSR-UHFFFAOYSA-N
    • Dimethyl tetratriacontanedioate #
    • 55429-46-4
    • AKOS024353505
    • NSC269961
    • DTXSID10313395
    • Inchi: 1S/C36H70O4/c1-39-35(37)33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36(38)40-2/h3-34H2,1-2H3
    • InChI Key: JSEQZCNWUQARSR-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC)=O

Computed Properties

  • Exact Mass: 566.5277
  • Monoisotopic Mass: 566.52741071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 35
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

dimethyl tetratriacontanedioate Related Literature

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